Cas no 104439-81-8 (3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine)

• Product Name: 3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine
• CAS No: 104439-81-8
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1143253
• PubChem ID: 911384
• Update Time: 2025-11-07

3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine
• Pyridine, 3-[(2,5-dimethylpyrrol-1-yl)methyl]-
• 3-(2,5-dimethyl-pyrrol-1-ylmethyl)-pyridine
• STOCK1S-16464
• CTK8G4872
• AC1LIU8W
• STK728820
• 1-&lt
• Pyridyl-(3)-methyl&gt
• -2,5-dimethyl-pyrrol
• 3-[(2,5-DIMETHYLPYRROL-1-YL)METHYL]-PYRIDINE
• 1-< Pyridyl-(3)-methyl> -2,5-dimethyl-pyrrol
• 3-[(2,5-dimethyl-1H-pyrrol-1-yl)methyl]pyridine
• DTXSID60358716
• AKOS000101332
• SB63063
• 3-((2,5-DIMETHYLPYRROL-1-YL)METHYL)PYRIDINE
• 3-((2,5-Dimethyl-1H-pyrrol-1-yl)methyl)pyridine
• 104439-81-8

• Inchi： 1S/C12H14N2/c1-10-5-6-11(2)14(10)9-12-4-3-7-13-8-12/h3-8H,9H2,1-2H3
• InChI Key： SFDVOLAIVHKTCH-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC=C1C)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine

Comprehensive Overview of 3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine (CAS No. 104439-81-8): Properties, Applications, and Industry Insights

3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine (CAS No. 104439-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This heterocyclic compound combines a pyridine ring with a 2,5-dimethylpyrrole moiety, creating a versatile scaffold for drug discovery and material science applications. Its CAS number 104439-81-8 serves as a critical identifier in chemical databases, ensuring precise tracking across global supply chains.

Recent trends in AI-driven drug discovery have highlighted the importance of nitrogen-containing heterocycles like this compound. Researchers are increasingly focusing on its potential as a pharmacophore in developing novel therapeutics, particularly for neurological disorders and anti-inflammatory agents. The compound's molecular weight of 186.25 g/mol and lipophilic properties make it particularly interesting for blood-brain barrier penetration studies, a hot topic in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, 3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine demonstrates remarkable stability under various conditions, making it valuable for high-throughput screening applications. Its pyrrole-pyridine hybrid structure has shown promise in catalysis research, particularly in asymmetric synthesis – a growing field in green chemistry initiatives. The compound's melting point range of 45-50°C and solubility profile in organic solvents like DMSO and ethanol facilitate its use in diverse experimental settings.

In material science, this compound's electronic properties are being explored for potential applications in organic semiconductors and photovoltaic materials. The conjugated system formed by its aromatic rings shows interesting charge transport characteristics, aligning with current industry focus on sustainable energy solutions. Researchers are particularly interested in how modifications to the dimethylpyrrole unit might tune these electronic properties for specific applications.

Quality control protocols for CAS 104439-81-8 typically involve HPLC analysis with UV detection, ensuring purity levels ≥98% for research applications. The compound's storage requirements under inert atmosphere at 2-8°C reflect standard practices for nitrogen heterocycle preservation. These specifications are crucial for researchers investigating its potential in medicinal chemistry or material engineering applications.

The commercial availability of 3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine through specialty chemical suppliers has increased significantly in recent years, driven by growing demand from contract research organizations and academic laboratories. Current market analysis suggests particular interest from researchers working on neurodegenerative disease targets and advanced material formulations, making this compound a noteworthy subject in contemporary chemical literature.

Environmental and safety assessments of 104439-81-8 indicate standard handling procedures for laboratory chemicals, with particular attention to avoiding prolonged skin contact due to potential irritation properties. These considerations align with broader industry movements toward responsible chemical management and green laboratory practices, topics frequently searched by EHS professionals.

Future research directions for this compound likely include exploration of its biological activity profiles through in silico modeling techniques, as well as investigation of its potential as a ligand in coordination chemistry. The compound's structural features make it particularly interesting for metal-organic framework (MOF) development, an area experiencing rapid growth in materials science publications.

For synthetic chemists, the N-methylation pattern in this molecule presents interesting possibilities for structure-activity relationship (SAR) studies. Recent patent literature suggests growing interest in derivatives of this core structure for various applications, though the parent compound remains valuable for mechanistic studies and method development in organic synthesis.

Analytical characterization of 3-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine typically relies on NMR spectroscopy (both 1H and 13C) and mass spectrometry, with the proton NMR spectrum showing characteristic peaks for the pyridine and pyrrole protons. These analytical data are crucial for researchers verifying compound identity and purity, especially when working with structure-based drug design platforms.